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Compound of Interest

Compound Name: IR-797 chloride

Cat. No.: B15556528

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of IR-797 chloride, a near-infrared fluorescent dye. Adherence to these procedures
will minimize risk and ensure the integrity of your research.

Essential Safety and Handling Information

Proper handling of IR-797 chloride is critical to prevent exposure and maintain the quality of
the compound. The following table summarizes the key safety and handling parameters.

Parameter Information

Chemical Name IR-797 chloride

CAS Number 110992-55-7

Molecular Formula C31H34CI2N2

Appearance Solid

Storage Temperature -20°C

Primary Hazards Causes serious eye damage.[1]
Incompatibilities Strong acids and bases, oxidizers.[2]
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling IR-797 chloride to
prevent skin and eye contact, and inhalation.

Equipment Specification

Eye Protection Chemical safety goggles or full-face shield.
Hand Protection Chemical-resistant gloves (e.qg., Nitrile).
Respiratory Protection NIOSH-approved N95 respirator or higher.
Body Protection Laboratory coat.

Operational Plan: From Receipt to Disposal

A systematic approach to managing IR-797 chloride from the moment it arrives in the
laboratory to its final disposal is crucial for safety and regulatory compliance.

Receiving and Storage

e Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Label: Ensure the container is clearly labeled with the chemical name, hazard warnings, and
date of receipt.

o Store: Store the container in a designated, cool, dry, and dark location at -20°C.[3] Use
opaque or amber-colored containers to protect the photosensitive dye from light degradation.

[415][6]

Handling and Use

o Preparation: Work in a well-ventilated area, preferably within a chemical fume hood.[1]
» Weighing: When weighing the solid compound, take care to avoid generating dust.

o Dissolving: If preparing a solution, add the solid to the solvent slowly and stir to dissolve.
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 Light Sensitivity: Minimize exposure to ambient light during all handling procedures. Use
amber vials or wrap containers in aluminum foil.[4][5][6]

Spill Management

o Evacuate: In case of a spill, evacuate the immediate area.
o Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, absorb the material with an inert absorbent material (e.g.,
vermiculite, sand).[2]

o Collect: Carefully sweep or scoop up the absorbed material into a labeled, sealed container
for hazardous waste disposal.

o Decontaminate: Clean the spill area with an appropriate solvent and then with soap and
water.

Disposal Plan

Proper disposal of IR-797 chloride and any contaminated materials is essential to prevent
environmental contamination and comply with regulations.

o Waste Segregation: Collect all waste containing IR-797 chloride, including unused product,
contaminated PPE, and spill cleanup materials, in a dedicated and clearly labeled hazardous
waste container.[7][8]

o Containerization: Use a sealed, leak-proof container for all waste.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the
chemical name (IR-797 chloride) and associated hazards.

» Disposal: Dispose of the hazardous waste through your institution's designated hazardous
waste management program. Do not dispose of IR-797 chloride down the drain or in the
regular trash.[9]
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Experimental Protocol Example: Preparation of an
IR-797 Chloride Solution

This section provides a general protocol for the preparation of a stock solution of IR-797
chloride. Adjust concentrations and solvents as required for your specific application.

o Materials:

o |IR-797 chloride solid

o

Anhydrous Dimethyl sulfoxide (DMSQO)

o

Amber-colored microcentrifuge tubes or tubes wrapped in aluminum foil

[¢]

Vortex mixer

[¢]

Calibrated micropipettes

e Procedure:
1. Under a chemical fume hood, carefully weigh the desired amount of IR-797 chloride.
2. Transfer the solid to an amber-colored microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration.
4. Cap the tube securely and vortex until the solid is completely dissolved.

5. Store the stock solution at -20°C, protected from light.

Workflow for Safe Handling of IR-797 Chloride
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Safe Handling Workflow for IR-797 Chloride
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Caption: This diagram outlines the key steps for the safe handling of IR-797 chloride, from
receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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